3-chloro-N-[2-(4-fluorophenyl)-6-methyl-2H-1,2,3-benzotriazol-5-yl]-1-benzothiophene-2-carboxamide

• IUPAC Name: 3-chloro-N-[2-(4-fluorophenyl)-6-methylbenzotriazol-5-yl]-1-benzothiophene-2-carboxamide
• InChI: InChI=1S/C22H14ClFN4OS/c1-12-10-17-18(27-28(26-17)14-8-6-13(24)7-9-14)11-16(12)25-22(29)21-20(23)15-4-2-3-5-19(15)30-21/h2-11H,1H3,(H,25,29)
• InChI Key: PLXHACKKICFYTI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=NN(N=C2C=C1NC(=O)C3=C(C4=CC=CC=C4S3)Cl)C5=CC=C(C=C5)F
• Molecular Formula: C22H14ClFN4OS
• Molecular Weight: 436.9 g/mol

Description

The compound “3-chloro-N-[2-(4-fluorophenyl)-6-methyl-2H-1,2,3-benzotriazol-5-yl]-1-benzothiophene-2-carboxamide” is a complex organic molecule that contains several functional groups and structural motifs common in pharmaceutical compounds. It contains a benzotriazole moiety, which is a type of heterocyclic compound that is often found in pharmaceuticals and has various biological activities.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. It would likely have a complex three-dimensional shape due to the presence of multiple ring structures.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its functional groups. The amide group (-CONH2) is typically quite stable but can participate in hydrolysis reactions under certain conditions. The benzotriazole moiety can participate in a variety of reactions, including nucleophilic substitutions.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. These could include its solubility in various solvents, its melting and boiling points, and its reactivity with other chemicals.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. Many compounds with similar structures are used as pharmaceuticals and work by interacting with biological targets such as enzymes or receptors.

Safety and Hazards

Like all chemicals, this compound should be handled with care. Depending on its specific properties, it could pose hazards such as toxicity if ingested or irritancy if it comes into contact with the skin or eyes.

Future Directions

The future research directions for this compound could include further studies to determine its biological activity and potential uses. This could involve in vitro testing to determine its effects on cells, as well as in vivo testing in animal models.